Cas no 315709-92-3 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2,2-diphenylacetamide)
N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2,2-diphenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- <br>N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-2,2-diphenylaceta mide
- N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2,2-diphenylacetamide
- UPCMLD0ENAT0505-1281:001
- AKOS001031322
- SCHEMBL4693720
- STK045007
- SR-01000448409
- N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2,2-diphenylacetamide
- Oprea1_650311
- N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2,2-diphenylacetamide
- Z28338974
- F1015-0309
- SR-01000448409-1
- N~1~-(3-CYANO-5,6,7,8-TETRAHYDRO-4H-CYCLOHEPTA[B]THIOPHEN-2-YL)-2,2-DIPHENYLACETAMIDE
- 315709-92-3
-
- Inchi: 1S/C24H22N2OS/c25-16-20-19-14-8-3-9-15-21(19)28-24(20)26-23(27)22(17-10-4-1-5-11-17)18-12-6-2-7-13-18/h1-2,4-7,10-13,22H,3,8-9,14-15H2,(H,26,27)
- InChI Key: SEBOYKYRVIPCAC-UHFFFAOYSA-N
- SMILES: S1C(=C(C#N)C2=C1CCCCC2)NC(C(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 386.14528450Da
- Monoisotopic Mass: 386.14528450Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 81.1Ų
N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2,2-diphenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1015-0309-2μmol |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2,2-diphenylacetamide |
315709-92-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1015-0309-5μmol |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2,2-diphenylacetamide |
315709-92-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1015-0309-10μmol |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2,2-diphenylacetamide |
315709-92-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1015-0309-20μmol |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2,2-diphenylacetamide |
315709-92-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1015-0309-1mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2,2-diphenylacetamide |
315709-92-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1015-0309-2mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2,2-diphenylacetamide |
315709-92-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1015-0309-3mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2,2-diphenylacetamide |
315709-92-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1015-0309-4mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2,2-diphenylacetamide |
315709-92-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1015-0309-5mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2,2-diphenylacetamide |
315709-92-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1015-0309-10mg |
N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-2,2-diphenylacetamide |
315709-92-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2,2-diphenylacetamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2,2-diphenylacetamide
Introduction to N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2,2-diphenylacetamide (CAS No. 315709-92-3)
N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2,2-diphenylacetamide, identified by its CAS number 315709-92-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a fused bicyclic system incorporating both thiophene and cyano functional groups, which are known for their diverse biological activities. The presence of the diphenylacetamide moiety further enhances its potential as a pharmacophore, contributing to its utility in the development of novel therapeutic agents.
The 3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl core structure of this compound is particularly noteworthy due to its unique spatial arrangement of heterocyclic rings. This arrangement can influence the compound's electronic properties and interactions with biological targets. In recent years, there has been a growing interest in cycloheptabthiophene derivatives due to their reported activities in various disease models. For instance, studies have suggested that such compounds may exhibit properties relevant to neurodegenerative disorders and inflammatory conditions.
One of the most compelling aspects of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2,2-diphenylacetamide is its potential as a scaffold for drug discovery. The cyano group at position 3 of the cycloheptabthiophene ring can serve as a point of modification for further derivatization, allowing chemists to fine-tune the molecule's properties. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in structure can significantly impact biological activity. The diphenylacetamide moiety is also known to enhance lipophilicity and metabolic stability, making it an attractive component in drug candidates designed for oral administration.
Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Molecular docking studies have been performed on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2,2-diphenylacetamide, revealing potential binding interactions with enzymes and receptors implicated in various diseases. These virtual screening approaches have identified promising leads that warrant further experimental validation.
In vitro studies have begun to explore the pharmacological profile of this compound. Initial results suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The cyano group, in particular, has been shown to modulate the reactivity of the molecule towards biological targets. Additionally, the diphenylacetamide part contributes to its solubility and bioavailability profiles when formulated into drug delivery systems.
The synthesis of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2,2-diphenylacetamide presents both challenges and opportunities for synthetic chemists. The construction of the cycloheptabthiophene ring system requires multi-step synthetic strategies that often involve cyclization reactions and functional group transformations. Recent improvements in synthetic methodologies have made it more feasible to access such complex structures with high yields and purity.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable candidate for materials science applications as well. For example, researchers are exploring its use in organic electronics due to its electron-deficient nature and ability to form stable radicals. These properties could be leveraged in the development of new types of semiconductors or conductive polymers.
As research continues, the therapeutic potential of N-{3-cyano-4H,5 H,6 H,7 H,8 H-cycloheptabthiophen - 2 - yl } - 2 , 2 - diphenylacetamide is expected to expand further。 Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in unlocking its full potential。 The integration of cutting-edge technologies such as high-throughput screening and CRISPR-based gene editing will facilitate faster identification of new applications for this compound。
The development of novel drug candidates often involves iterative optimization cycles where structural modifications are made based on biological feedback。 N-{ 3 - cyano - 4 H , 5 H , 6 H , 7 H , 8 H - cyc lo he pt ab th i o ph en e - 2 - yl } - 2 , 2 - dip hen y l ace tam ide serves as an excellent example of how structural diversity can lead to innovative therapeutics。 Its complex architecture provides numerous opportunities for functionalization, enabling researchers to tailor its properties for specific biological targets。
In conclusion, N-{ 3 - cyano - 4 H , 5 H , 6 H , 7 H , 8 H - cyc lo he pt ab th i o ph en e - 2 - yl } - 2 , 2 - dip hen y l ace tam ide ( C A S N o . 31 5709 -9 2 -3 ) is a structurally intriguing compound with significant potential in pharmaceutical and materials science applications。 Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while its electronic properties offer possibilities for use in advanced materials。 As research progresses, we can anticipate further insights into its biological activities and industrial applications。
315709-92-3 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2,2-diphenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)